Cas no 102040-42-6 (Benzenamine, 2-nitro-4-octyl-)
Benzenamine, 2-nitro-4-octyl- structure
Product Name:Benzenamine, 2-nitro-4-octyl-
CAS No:102040-42-6
MF:C14H22N2O2
MW:250.336683750153
CID:1131242
Update Time:2024-07-26
Benzenamine, 2-nitro-4-octyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-nitro-4-octyl-
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- Inchi: 1S/C14H22N2O2/c1-2-3-4-5-6-7-8-12-9-10-13(15)14(11-12)16(17)18/h9-11H,2-8,15H2,1H3
- InChI Key: DQAWXTIRULMOPD-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(CCCCCCCC)C=C1[N+]([O-])=O
Experimental Properties
- Density: 1.063±0.06 g/cm3(Predicted)
- Melting Point: 52 °C
- Boiling Point: 391.1±22.0 °C(Predicted)
- pka: 0.40±0.10(Predicted)
Benzenamine, 2-nitro-4-octyl- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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